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Compound of Interest

Compound Name:
4,6-Dichloro-1H-pyrrolo[2,3-

b]pyridine

Cat. No.: B1326467 Get Quote

In-Depth Technical Guide to 4,6-dichloro-7-
azaindole
For Researchers, Scientists, and Drug Development Professionals

Introduction
4,6-dichloro-7-azaindole, also known by its IUPAC name 4,6-dichloro-1H-pyrrolo[2,3-
b]pyridine, is a halogenated heterocyclic compound that has garnered interest within the

scientific community, particularly in the fields of medicinal chemistry and drug discovery. Its

structural similarity to endogenous purines and the presence of reactive chlorine substituents

make it a valuable scaffold for the synthesis of novel bioactive molecules. This technical guide

provides a comprehensive overview of the known physical and chemical characteristics of 4,6-

dichloro-7-azaindole, along with insights into its synthesis and potential applications in

biomedical research.

Physical and Chemical Characteristics
The fundamental properties of 4,6-dichloro-7-azaindole are summarized in the table below.

These data are crucial for its handling, characterization, and application in synthetic chemistry

and biological assays.
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Property Value Reference

Molecular Formula C₇H₄Cl₂N₂ [1][2]

Molecular Weight 187.03 g/mol [1][2]

Physical Form Solid

Purity Typically ≥97%

CAS Number 5912-18-5 [1][2]

Boiling Point 319.4°C at 760 mmHg

Note: Specific experimental data for melting point, solubility, and pKa are not readily available

in the public domain and would require experimental determination.

Spectral Data
Spectroscopic analysis is essential for the structural confirmation of 4,6-dichloro-7-azaindole.

While specific spectra are proprietary to manufacturers and researchers, the expected spectral

characteristics are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the pyrrole and pyridine rings. The chemical shifts of these protons will

be influenced by the electron-withdrawing effects of the chlorine atoms and the nitrogen

atoms in the bicyclic system.

¹³C NMR: The carbon-13 NMR spectrum will display distinct signals for each of the seven

carbon atoms in the 4,6-dichloro-7-azaindole core. The carbons bearing the chlorine atoms

are expected to have characteristic chemical shifts.

Infrared (IR) Spectroscopy
The IR spectrum of 4,6-dichloro-7-azaindole will exhibit characteristic absorption bands. Key

expected vibrations include N-H stretching from the pyrrole ring, C-H stretching from the
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aromatic rings, C=C and C=N stretching vibrations within the heterocyclic system, and C-Cl

stretching bands.

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for determining the molecular weight and fragmentation

pattern of the compound. The mass spectrum of 4,6-dichloro-7-azaindole will show a molecular

ion peak (M+) corresponding to its molecular weight, along with a characteristic isotopic pattern

due to the presence of two chlorine atoms.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 4,6-dichloro-7-azaindole is

not widely published, general synthetic strategies for azaindoles can be adapted. A plausible

synthetic approach is outlined below.

General Synthetic Workflow
The synthesis of substituted azaindoles often involves the construction of the pyrrole ring onto

a pre-functionalized pyridine core. For 4,6-dichloro-7-azaindole, a potential synthetic route

could start from a suitably substituted dichloropyridine derivative.

Dichloropyridine Derivative

Introduction of a functional group for pyrrole ring formation

Ring closure to form the azaindole core

4,6-dichloro-7-azaindole
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Caption: General synthetic workflow for 4,6-dichloro-7-azaindole.

Experimental Protocol: A Representative Synthesis of a
Chloro-Substituted Azaindole
The following protocol for the synthesis of 4-chloro-7-azaindole provides a relevant example of

the methodologies that could be adapted for the synthesis of the 4,6-dichloro derivative.

Step 1: N-Oxidation of 7-Azaindole 7-azaindole is reacted with an oxidizing agent, such as

hydrogen peroxide, in a suitable solvent to form the N-oxide.

Step 2: Chlorination The N-oxide is then treated with a chlorinating agent, like phosphorus

oxychloride (POCl₃), to introduce the chlorine substituent onto the pyridine ring.

Purification: Purification of the final product typically involves the following steps:

Quenching: The reaction mixture is carefully quenched with a suitable reagent, such as

water or a basic solution.

Extraction: The product is extracted from the aqueous phase using an appropriate organic

solvent.

Washing: The organic layer is washed to remove any remaining impurities.

Drying and Concentration: The organic solvent is dried and then removed under reduced

pressure.

Crystallization or Chromatography: The crude product is further purified by recrystallization

from a suitable solvent or by column chromatography on silica gel to yield the pure

compound.

Applications in Drug Discovery and Signaling
Pathways
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Azaindole scaffolds are recognized as "privileged structures" in medicinal chemistry due to their

ability to mimic the purine core of ATP and interact with the hinge region of kinases. This makes

them attractive candidates for the development of kinase inhibitors.

Kinase Inhibition
Derivatives of 7-azaindole have been investigated as inhibitors of various kinases, including

Janus kinases (JAKs). The JAK-STAT signaling pathway is a critical regulator of cellular

processes such as proliferation, differentiation, and apoptosis. Dysregulation of this pathway is

implicated in various diseases, including cancer and inflammatory disorders.
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Prepare kinase, substrate, and ATP solution

Add 4,6-dichloro-7-azaindole at various concentrations

Incubate to allow for kinase reaction

Stop reaction and measure substrate phosphorylation

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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